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Compound of Interest

Compound Name: cis-3,5-Dimethylpiperidine

Cat. No.: B012482 Get Quote

An In-depth Technical Guide to cis-3,5-
Dimethylpiperidine
For Researchers, Scientists, and Drug Development Professionals

Core Summary: This document provides a comprehensive technical overview of cis-3,5-
Dimethylpiperidine, a versatile heterocyclic compound with significant applications in the

pharmaceutical and chemical industries. This guide details its chemical identity, physical and

spectral properties, and provides a detailed experimental protocol for its synthesis and

purification.

Chemical Identity and Properties
CAS Number: 14446-75-4

Molecular Formula: C₇H₁₅N

Table 1: Physicochemical Properties of cis-3,5-Dimethylpiperidine
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Property Value Reference

Molecular Weight 113.20 g/mol [1][2][3][4]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 141.2 ± 8.0 °C (Predicted) [1]

Density 0.794 ± 0.06 g/cm³ (Predicted) [1]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[1]

pKa 10.52 ± 0.10 (Predicted) [1]

LogP 1.58 [1]

Table 2: Spectroscopic Data for cis-3,5-Dimethylpiperidine

Spectrum Type Key Peaks/Signals

¹H NMR
Spectral data is available but specific peak

assignments require further analysis.

¹³C NMR
Spectral data is available but specific peak

assignments require further analysis.

IR
Characteristic peaks for N-H and C-H stretching

are expected.

Mass Spectrometry Molecular ion peak (M+) at m/z = 113.

Synthesis and Purification
The primary route for the synthesis of 3,5-dimethylpiperidine is the catalytic hydrogenation of

3,5-lutidine (3,5-dimethylpyridine). This process typically yields a mixture of cis and trans

isomers, which can then be separated. The selection of catalyst and reaction conditions can

influence the isomeric ratio of the product.

Experimental Protocol: Synthesis of cis-3,5-Dimethylpiperidine via Catalytic Hydrogenation
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This protocol describes a general procedure for the synthesis of 3,5-dimethylpiperidine,

followed by the separation of the cis isomer.

Materials:

3,5-Lutidine

5% Ruthenium on Alumina (Ru/Al₂O₃) catalyst

Water (solvent)

High-pressure autoclave reactor

Fractional distillation apparatus

Standard laboratory glassware and equipment

Procedure:

Reaction Setup: In a high-pressure autoclave reactor, combine 3,5-lutidine, water, and the

5% Ruthenium on Alumina catalyst. A typical ratio would be 1:1:0.05 by weight, but this may

be optimized.

Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with

hydrogen to the desired pressure (e.g., 3-10 kg/cm ²) and heat to the reaction temperature

(e.g., 180-250 °C)[2][3].

Reaction Monitoring: Maintain the reaction under constant stirring for a sufficient time to

ensure complete conversion of the starting material. The reaction progress can be monitored

by techniques such as Gas Chromatography (GC).

Work-up: After the reaction is complete, cool the reactor to room temperature and carefully

vent the hydrogen gas.

Catalyst Removal: The crude product mixture is separated from the solid catalyst by

decantation or filtration[2]. The catalyst can often be reused for subsequent batches[2].
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Purification (Isomer Separation): The resulting aqueous mixture of cis- and trans-3,5-

dimethylpiperidine is subjected to fractional distillation. The lower boiling point of the cis

isomer allows for its separation from the trans isomer and any remaining water[2]. Alternative

methods for isomer separation include crystallization or chromatography[1].

Safety Precautions: This reaction should be carried out in a well-ventilated fume hood by

trained personnel. The use of a high-pressure reactor requires appropriate safety measures.

Handle all chemicals with care, wearing appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat.

Experimental Workflow
The following diagram illustrates the key stages in the synthesis and purification of cis-3,5-
Dimethylpiperidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://patents.google.com/patent/CN1636979A/en
https://www.tuodaindus.com/exploring-the-role-of-35-dimethylpiperidine-in-modern-organic-synthesis/
https://www.benchchem.com/product/b012482?utm_src=pdf-body
https://www.benchchem.com/product/b012482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Reactants:
3,5-Lutidine, Water, 5% Ru/Al₂O₃ Catalyst

Catalytic Hydrogenation
(High-pressure autoclave, 180-250°C, 3-10 kg/cm² H₂)

Reaction Work-up:
Cooling, Venting

Catalyst Removal
(Decantation/Filtration)

Crude Product:
Aqueous mixture of cis/trans isomers

Purification:
Fractional Distillation

Final Product:
cis-3,5-Dimethylpiperidine

Byproduct:
trans-3,5-Dimethylpiperidine

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for cis-3,5-Dimethylpiperidine.

Applications in Research and Development
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cis-3,5-Dimethylpiperidine serves as a crucial building block in the synthesis of various

pharmaceutical compounds and agrochemicals. Its stereochemistry plays a significant role in

the biological activity of the final products. For instance, it is a key intermediate in the

production of the antibiotic Tilmicosin[3]. Furthermore, its derivatives are utilized in the

synthesis of advanced materials like zeolites, where they act as structure-directing agents[1].

The distinct properties of the cis and trans isomers allow for their specific applications in

asymmetric synthesis and catalysis[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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